Cas no 1841081-72-8 (1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-1,3-benzodiazole hydrochloride)

• Product Name: 1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-1,3-benzodiazole hydrochloride
• CAS No: 1841081-72-8
• MF: C₁₆H₂₄ClN₃O
• MW: 309.8342628479
• MDL: MFCD29044890
• CID: 2503056
• PubChem ID: 92042984
• Update Time: 2025-10-12

1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-1,3-benzodiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethoxyethyl)-2-(piperidin-4-yl)-1H-benzo[d]imidazole hydrochloride
• AK174349
• 1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-1,3-benzodiazole hydrochloride
• SB18243
• 1-(2-ethoxyethyl)-2-piperidin-4-ylbenzimidazole;hydrochloride
• 1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1,3-benzodiazole hydrochloride
• 1-(2-ETHOXYETHYL)-2-(PIPERIDIN-4-YL)-1H-BENZO[D]IMIDAZOLE HCL
• Bilastine Impurity;
• XH0076
• C73552
• C16H24ClN3O
• 1-(2-Ethoxyethyl)-2-(4-piperidinyl)-1H-benzimidazole Hydrochloride
• DB-086146
• 1841081-72-8
• CS-0161953
• AKOS025396445
• DS-8706
• 1-(2-Ethoxyethyl)-2-(piperidin-4-yl)-1H-benzo[d]imidazole Hydrochloride Hydrate
• MFCD29044890
• 1-(2-Ethoxyethyl)-2-(piperidin-4-yl)-1H-benzo[d]imidazolehydrochloride

• MDL： MFCD29044890
• Inchi： 1S/C16H23N3O.ClH/c1-2-20-12-11-19-15-6-4-3-5-14(15)18-16(19)13-7-9-17-10-8-13;/h3-6,13,17H,2,7-12H2,1H3;1H
• InChI Key： YOWRIDDXDCHTLL-UHFFFAOYSA-N
• SMILES： Cl.O(CC)CCN1C2C=CC=CC=2N=C1C1CCNCC1

Computed Properties

• Exact Mass: 309.1607901g/mol
• Monoisotopic Mass: 309.1607901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1

1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-1,3-benzodiazole hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD304067)

Additional information on 1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-1,3-benzodiazole hydrochloride

Introduction to 1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-1,3-benzodiazole hydrochloride (CAS No. 1841081-72-8) and Its Applications in Modern Pharmaceutical Research

1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-1,3-benzodiazole hydrochloride, identified by the CAS number 1841081-72-8, is a compound of significant interest in the field of pharmaceutical chemistry. This benzodiazole derivative exhibits a unique structural configuration that has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both an ethoxyethyl side chain and a piperidine moiety in its molecular framework suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

The benzodiazole core is a well-documented class of psychoactive drugs known for their anxiolytic, sedative, and muscle relaxant properties. However, modifications to the benzodiazole scaffold can lead to compounds with altered pharmacological profiles, enhancing their therapeutic utility while minimizing side effects. The specific substitution pattern in 1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-1,3-benzodiazole hydrochloride positions it as a potential lead compound for the development of novel treatments targeting neurological and psychiatric disorders.

In recent years, there has been growing interest in exploring the pharmacological potential of benzodiazole derivatives with diverse substituents. The ethoxyethyl group introduces a lipophilic moiety that may enhance blood-brain barrier penetration, while the piperidine ring contributes to metabolic stability and improved solubility. These features make 1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-1,3-benzodiazole hydrochloride an attractive candidate for further preclinical and clinical studies.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Emerging research indicates that benzodiazole derivatives can modulate neurotransmitter systems involved in conditions such as anxiety, epilepsy, and sleep disorders. The structural modifications in 1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-1,3-benzodiazole hydrochloride may confer enhanced selectivity and reduced side effects compared to classical benzodiazepines. This has opened up new avenues for developing safer and more effective therapeutic agents.

Moreover, the compound's chemical properties make it amenable to further derivatization and optimization. Pharmaceutical researchers are increasingly leveraging computational modeling and high-throughput screening techniques to identify promising scaffolds for drug development. 1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-1,3-benzodiazole hydrochloride fits well within this paradigm, offering a versatile platform for generating novel analogs with tailored pharmacological properties.

Recent studies have highlighted the importance of benzodiazole derivatives in the treatment of chronic pain conditions. The interaction between these compounds and central nervous system receptors can modulate pain perception pathways, providing relief from conditions such as neuropathic pain and fibromyalgia. The unique structural features of 1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-1,3-benzodiazole hydrochloride suggest that it may exhibit similar analgesic effects while maintaining a favorable safety profile.

The synthesis of 1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-1,3-benzodiazole hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and flow chemistry techniques, have been employed to optimize production efficiency. These advancements not only facilitate large-scale synthesis but also enhance the reproducibility of experimental results.

In conclusion, 1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-1,3-benzodiazole hydrochloride represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its molecular design aligns with current trends in drug development aimed at improving efficacy and safety. As further research unfolds, this compound is poised to play a crucial role in the discovery of novel treatments for neurological and psychiatric disorders.